![molecular formula C9H6Cl3NO3 B2606081 N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide CAS No. 549543-76-2](/img/structure/B2606081.png)
N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide, commonly known as BTA, is a chemical compound that has gained significant attention in the field of scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 285.5 g/mol. BTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science.
Scientific Research Applications
Anticancer Activity
Chalcones, such as our compound of interest, belong to the flavonoid family and possess diverse pharmacological activities. Specifically, they exhibit anti-cancer properties . Researchers have explored the potential of N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide as an anti-tumor agent. Further investigations into its mechanism of action and efficacy against specific cancer cell lines are warranted.
Histone Deacetylase (HDAC) Inhibition
Interestingly, an intermediary compound related to N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide has been used for constructing trithiocarbonates as HDAC inhibitors . HDAC inhibitors play a crucial role in epigenetic regulation and have implications in cancer therapy.
Forensic Analysis and Detection
In clinical contexts, N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide finds application in scientific research and forensic analysis . Its psychoactive properties and detectability in biological samples make it relevant for forensic investigations .
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl3NO3/c10-9(11,12)8(14)13-5-1-2-6-7(3-5)16-4-15-6/h1-3H,4H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAULYCGLVIRDHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C(Cl)(Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2H-1,3-benzodioxol-5-yl)-2,2,2-trichloroacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.